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The emergence of antibiotic-resistant bacteria necessitates the exploration of novel drug
targets. The bacterial fatty acid synthesis (FASII) pathway, essential for bacterial survival and
distinct from its mammalian counterpart, presents a promising avenue for new antibiotic
development. Within this pathway, [B-ketoacyl-acyl carrier protein synthase Ill (FabH) is a
critical enzyme that initiates fatty acid biosynthesis, making it an attractive target for novel
inhibitors.

This guide provides an objective comparison of the antibacterial activity of a representative
synthetic FabH inhibitor, referred to herein as FabH-IN-2 (based on a potent published
compound), with other known FASII inhibitors. The data presented is supported by published
experimental findings to aid researchers in evaluating the potential of FabH inhibition as an
antibacterial strategy.

Comparative Antibacterial Activity

The antibacterial efficacy of an inhibitor is typically quantified by its Minimum Inhibitory
Concentration (MIC), which is the lowest concentration of a compound that prevents visible
growth of a bacterium. The following table summarizes the reported MIC values for our
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representative FabH inhibitor (FabH-IN-2 / Compound 19) and compares them with the natural
product FabH/FabF inhibitors platencin and cerulenin, as well as triclosan, an inhibitor of Fabl,
another key enzyme in the FASII pathway.
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Target(s) - . . .
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(MRSA) sa
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d19)
>128 >128
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Note: MIC values can vary between different bacterial strains and testing conditions.

Signaling Pathway and Inhibition

The bacterial fatty acid synthesis Il (FASII) pathway is a multi-step enzymatic process essential
for building fatty acids, which are crucial components of bacterial cell membranes. FabH
catalyzes the initial condensation step, making it a key control point in the pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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